Cas no 42076-13-1 (2-mercapto-3-phenyl-5,6,7,8-tetrahydrobenzo4,5thieno2,3-dpyrimidin-4(3H)-one)

• Product Name: 2-mercapto-3-phenyl-5,6,7,8-tetrahydrobenzo4,5thieno2,3-dpyrimidin-4(3H)-one
• CAS No: 42076-13-1
• MF: C₁₆H₁₄N₂OS₂
• MW: 314.425160884857
• MDL: MFCD00413462
• CID: 927742
• PubChem ID: 747566
• Update Time: 2025-10-21

2-mercapto-3-phenyl-5,6,7,8-tetrahydrobenzo4,5thieno2,3-dpyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 2-mercapto-3-phenyl-5,6,7,8-tetrahydro-3h-benzo[4,5]thieno[2,3-d]pyrimidin-4-one
• 2-Mercapto-3-phenyl-5,6,7,8-tetrahydrobenzo[b]thieno[2,3-d]pyrimidin-4(3H)-one
• 2-Mercapto-3-phenyl-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidin-4(3H)-one
• 3-phenyl-2-sulfanylidene-5,6,7,8-tetrahydro-1H-[1]benzothiolo[2,3-d]pyrimidin-4-one
• 2-mercapto-3-phenyl-4-oxo-5,6-tetramethylenothieno<2,3-d>pyrimidine
• 2-mercapto-3-phenyl-5,6,7,8-tetrahydrobenzo[b]thieno[2
• 2-mercapto-3-phenyl-5,6,7,8-tetrahydrobenzo[b]thieno-[2,3-d]pyrimidin-4(3H)-one
• 3-phenyl-2-thio-4-oxo-3,4,5,6,7,8-hexahydrobenzo<b>thieno<2,3-d>pyrimidine
• 3-phenyl-2-thioxo-2,3,5,6,7,8-hexahydro-1H-benzo[4,5]thieno[2,3-d]pyrimidin-4-one
• AS-73777
• CS-0116966
• Z55663713
• SR-01000399681-1
• A913402
• AG-205/32620021
• 4-PHENYL-5-SULFANYL-8-THIA-4,6-DIAZATRICYCLO[7.4.0.0(2),?]TRIDECA-1(9),2(7),5-TRIEN-3-ONE
• BIM-0035102.P001
• STL024091
• Oprea1_631867
• AB00099229-01
• F0239-0711
• MFCD00413462
• Oprea1_559946
• STK346874
• AKOS000115880
• 3-phenyl-2-thioxo-2,3,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-4(1H)-one
• AKOS000269263
• 3-phenyl-2-sulfanyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one
• Oprea1_568802
• DTXSID90353658
• 42076-13-1
• CBMicro_034955
• EN300-03000
• F0796-0002
• SR-01000399681
• 4-phenyl-5-sulfanyl-8-thia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2(7),5-trien-3-one
• [1]benzothieno[2,3-d]pyrimidin-4(3H)-one, 5,6,7,8-tetrahydro-2-mercapto-3-phenyl-
• ALBB-018539
• 2-mercapto-3-phenyl-5,6,7,8-tetrahydrobenzo4,5thieno2,3-dpyrimidin-4(3H)-one

• MDL： MFCD00413462
• Inchi： 1S/C16H14N2OS2/c19-15-13-11-8-4-5-9-12(11)21-14(13)17-16(20)18(15)10-6-2-1-3-7-10/h1-3,6-7H,4-5,8-9H2,(H,17,20)
• InChI Key： VVTUPMPBYOGHJF-UHFFFAOYSA-N
• SMILES： S1C2=C(C(N(C3C=CC=CC=3)C(N2)=S)=O)C2=C1CCCC2

Computed Properties

• Exact Mass: 314.05500
• Monoisotopic Mass: 314.05475542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 92.7Ų

Experimental Properties

• Melting Point: >330℃
• PSA: 101.93000
• LogP: 3.61470

2-mercapto-3-phenyl-5,6,7,8-tetrahydrobenzo4,5thieno2,3-dpyrimidin-4(3H)-one Security Information

• Storage Condition：(BD76210)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 2-mercapto-3-phenyl-5,6,7,8-tetrahydrobenzo4,5thieno2,3-dpyrimidin-4(3H)-one

2-Mercapto-3-phenyl-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidin-4(3H)-one

The compound with CAS No. 42076-13-1, known as 2-Mercapto-3-phenyl-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidin-4(3H)-one, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thienopyrimidinones, which are known for their diverse biological activities and potential therapeutic applications. The molecule's structure features a fused ring system combining a benzothiophene moiety with a pyrimidine ring, making it a unique scaffold for further chemical modifications and biological evaluations.

Recent studies have highlighted the antimicrobial properties of this compound, particularly its ability to inhibit the growth of various bacterial and fungal pathogens. Researchers have explored its mechanism of action, suggesting that it interferes with cellular processes such as DNA replication and protein synthesis. These findings have positioned 2-Mercapto-3-phenyl-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidin-4(3H)-one as a promising candidate for the development of novel antimicrobial agents.

In addition to its antimicrobial activity, this compound has also been investigated for its anticancer potential. Preclinical studies have demonstrated its ability to induce apoptosis in cancer cells while sparing normal cells to a significant extent. The compound's selective cytotoxicity is attributed to its interaction with key oncogenic pathways and its ability to modulate cellular signaling networks. These properties make it a valuable lead compound for anticancer drug discovery.

The synthesis of 2-Mercapto-3-phenyl-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidin-4(3H)-one involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to improve yield and purity, ensuring that the compound can be produced on a larger scale for further testing and development.

Furthermore, this compound has shown potential in the field of neurodegenerative diseases, particularly in models of Alzheimer's disease. Studies have indicated that it may possess neuroprotective properties by reducing oxidative stress and inhibiting the aggregation of amyloid-beta peptides. These findings underscore the versatility of 2-Mercapto-3-phenyl-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidin-4(3H)-one as a multi-target therapeutic agent.

In conclusion, CAS No. 42076-13-1, or 2-Mercapto-3-phenyl..., represents a significant advancement in the field of medicinal chemistry. Its diverse biological activities and structural uniqueness make it a valuable tool for researchers exploring new therapeutic strategies across various disease areas. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in the development of innovative medicines.